Cas no 115549-05-8 (2,3,4-Trichloro-5-fluorobenzoic Chloride)

• Product Name: 2,3,4-Trichloro-5-fluorobenzoic Chloride
• CAS No: 115549-05-8
• MF: C₇HCl₄FO
• MW: 261.892641782761
• MDL: MFCD03840471
• CID: 134573
• PubChem ID: 14149869
• Update Time: 2025-05-20

2,3,4-Trichloro-5-fluorobenzoic Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2,3,4-trichloro-5-fluoro-
• 2,3,4-TRICHLORO-5-FLUOROBENZOIC CHLORIDE
• 2,3,4-trichloro-5-fluoroBenzoyl chloride
• ACMC-1BQY0
• ACT12074
• AGN-PC-000MA4
• CTK4A9366
• MolPort-008-266-848
• SBB067914
• 2,3,4-Trichloro-5-fluorobenzoic acid chloride
• 5-Fluoro-2,3,4-trichlorobenzoyl chloride
• 115549-05-8
• 2,3,4-Trichloro-5-fluoro-benzoyl chloride
• 2,3,4-Trichloro-5-fluorobenzoylchloride
• MFCD03840471
• SCHEMBL8038013
• AC-25991
• DTXSID90556662
• WXAUBUZVERZUSH-UHFFFAOYSA-N
• A20076
• FT-0654083
• AKOS015890095
• 2,3,4-Trichloro-5-fluorobenzoic Chloride

• MDL： MFCD03840471
• Inchi： 1S/C7HCl4FO/c8-4-2(7(11)13)1-3(12)5(9)6(4)10/h1H
• InChI Key： WXAUBUZVERZUSH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)Cl)F)Cl)Cl

Computed Properties

• Exact Mass: 259.87673
• Monoisotopic Mass: 259.876554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.679±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 100-108 ºC (0.6-1.5 Torr)
• Flash Point: 124.5±25.9 ºC,
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3,4-Trichloro-5-fluorobenzoic Chloride

Professional Introduction to 2,3,4-Trichloro-5-fluorobenzoic Chloride (CAS No. 115549-05-8)

2,3,4-Trichloro-5-fluorobenzoic Chloride, with the chemical formula C₇H₂Cl₃FO₄ and CAS number 115549-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoic acids, a group known for its diverse applications in medicinal chemistry and material science. The presence of multiple chlorine and fluorine substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2,3,4-Trichloro-5-fluorobenzoic Chloride make it particularly interesting for researchers exploring novel therapeutic agents. The combination of chlorine and fluorine atoms creates a highly electrophilic center, which is conducive for further functionalization through nucleophilic substitution reactions. This property has been exploited in the development of various heterocyclic compounds, which are known to exhibit potent biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory responses and cancer progression.

In recent years, there has been a surge in research focused on halogenated benzoic acids due to their role as key building blocks in drug design. A notable area of interest is their application in the synthesis of kinase inhibitors, which are crucial for treating cancers and other chronic diseases. Studies have demonstrated that the electron-withdrawing nature of the chlorine and fluorine substituents enhances the binding affinity of these compounds to target proteins. This has led to the development of several lead candidates that are currently undergoing preclinical evaluation.

The agrochemical industry has also benefited from the versatility of 2,3,4-Trichloro-5-fluorobenzoic Chloride. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt metabolic pathways in pests. The halogen atoms contribute to the compound's stability and bioavailability, making it an effective component in crop protection formulations. Furthermore, its mode of action often involves selective toxicity towards pathogens while minimizing harm to beneficial organisms, aligning with the growing demand for sustainable agricultural practices.

From a synthetic chemistry perspective, 2,3,4-Trichloro-5-fluorobenzoic Chloride serves as a versatile precursor for constructing more complex molecular architectures. The benzoic acid core provides a scaffold for introducing additional functional groups through various organic transformations such as esterification, amidation, and alkylation. These modifications can be tailored to enhance specific pharmacological properties or improve solubility profiles. The compound's reactivity also allows for cross-coupling reactions with other halogenated aromatic compounds, expanding its utility in multi-step synthetic routes.

The pharmacological potential of derivatives derived from 2,3,4-Trichloro-5-fluorobenzoic Chloride extends beyond kinase inhibition. Research has indicated that certain analogs exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. Additionally, their ability to modulate neurotransmitter receptors has sparked interest in their potential use as psychoactive agents or treatments for neurodegenerative disorders. The ongoing exploration of these compounds underscores their significance as a scaffold for drug discovery initiatives.

The industrial production of 2,3,4-Trichloro-5-fluorobenzoic Chloride involves carefully controlled chemical processes to ensure high yield and purity. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to isolate the desired product from reaction mixtures. Given its reactive nature, handling this compound requires adherence to stringent safety protocols to prevent unwanted side reactions or degradation. The chemical industry continues to refine synthetic methodologies to improve efficiency and reduce environmental impact while maintaining consistent product quality.

The regulatory landscape surrounding halogenated benzoic acids like 2,3,4-Trichloro-5-fluorobenzoic Chloride is shaped by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies require comprehensive toxicological data before approving new drug candidates derived from such compounds. Researchers must conduct rigorous studies on acute toxicity, chronic exposure effects, and potential carcinogenicity to ensure public safety. Compliance with these regulations is essential for advancing promising therapeutic agents into clinical use.

The future directions of research on 2,3,4-Trichloro-5-fluorobenzoic Chloride are likely to focus on expanding its applications in medicinal chemistry and material science. Advances in computational chemistry may enable more efficient virtual screening of derivatives with optimized pharmacokinetic profiles. Additionally，innovations in green chemistry could lead to more sustainable synthetic routes that minimize waste generation without compromising yield or purity。The continued exploration of this compound holds promise for unlocking new therapeutic possibilities across multiple disciplines。